N-{[(4-methoxyphenyl)amino]carbonyl}-1,3-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)carbamoyl]-1,3-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16N4O3/c1-9-12(8-18(2)17-9)13(19)16-14(20)15-10-4-6-11(21-3)7-5-10/h4-8H,1-3H3,(H2,15,16,19,20)
• InChI Key: OCJBVLONOPVVLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)NC(=O)NC2=CC=C(C=C2)OC)C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-{[(4-methoxyphenyl)amino]carbonyl}-1,3-dimethyl-1H-pyrazole-4-carboxamide, commonly known as MPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MPAC has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of MPAC involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation and pain. MPAC binds to the active site of COX-2, preventing the production of prostaglandins.
Biochemical and Physiological Effects:
MPAC has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. MPAC has low toxicity and does not affect normal cells.

Advantages and Limitations for Lab Experiments

MPAC has several advantages for lab experiments, including its low toxicity, high potency, and ability to inhibit COX-2 selectively. However, its solubility in water is limited, which can make it difficult to use in some experiments. MPAC is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for research on MPAC. One direction is to study its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to develop more efficient synthesis methods to increase the yield of MPAC. Additionally, further studies are needed to understand the long-term effects of MPAC and its potential interactions with other drugs.

Scientific Research Applications

MPAC has potential applications in medical research, particularly in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. MPAC has also been studied for its anti-inflammatory and analgesic properties.